3-{[(4-hydroxyphenyl)amino]carbonyl}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• IUPAC Name: 3-[(4-hydroxyphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C15H15NO4/c17-11-5-3-10(4-6-11)16-14(18)12-8-1-2-9(7-8)13(12)15(19)20/h1-6,8-9,12-13,17H,7H2,(H,16,18)(H,19,20)
• InChI Key: KSPCSLXTFYMKED-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C(C2C(=O)NC3=CC=C(C=C3)O)C(=O)O
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol

Description

Synthesis Analysis

The synthesis of related bicyclic compounds involves several innovative approaches. For instance, Faghihi et al. (2010) synthesized a series of N,N′-(bicyclo[2,2,2]oct-7-ene-tetracarboxylic)-bis-L-amino acids through a condensation reaction, showcasing the versatility of bicyclic frameworks in polymer science (Faghihi, Hajibeygi, & Shabanian, 2010). Additionally, methodologies involving the Pauson-Khand reaction and radical addition have been utilized to construct bicyclic skeletons with functionalized side chains, as demonstrated by Yeo et al. (2006) and Hodgson et al. (2005) (Yeo, Jeong, Han, Kim, & Jeong, 2006); (Hodgson, Hachisu, & Andrews, 2005).

Molecular Structure Analysis

The molecular structure of bicyclic compounds like 3-{[(4-Hydroxyphenyl)amino]carbonyl}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is characterized by its cycloalkene framework, which can adopt various spatial arrangements. Ranganathan et al. (1998) provided insight into the molecular scaffold of similar bicyclic compounds, demonstrating their ability to form reverse-turn conformations and nucleate β-sheets, indicative of their potential for diverse molecular interactions (Ranganathan, Haridas, Kurur, Thomas, Madhusudanan, Nagaraj, Kunwar, Sarma, & Karle, 1998).

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its physical and chemical properties, and evaluating its potential biological activity. Such studies could provide valuable insights into the compound’s potential applications in various fields.